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Compound of Interest

Compound Name:
D-Fructose-6-phosphate

(disodium) salt

Cat. No.: B8054914 Get Quote

This guide provides a detailed, step-by-step framework for the safe and environmentally

responsible disposal of D-Fructose-6-phosphate (disodium) salt. As researchers, scientists,

and drug development professionals, our commitment to safety and environmental stewardship

extends beyond the bench to the entire lifecycle of our chemical reagents. This document

synthesizes regulatory standards with practical, field-proven insights to ensure that waste

management protocols are both compliant and scientifically sound.

Core Principle: Hazard Identification and the
Precautionary Approach
The foundation of any disposal procedure is a thorough understanding of the substance's

potential hazards. D-Fructose-6-phosphate (disodium) salt presents a case where different

suppliers offer conflicting hazard classifications. This ambiguity necessitates a conservative

approach, prioritizing safety and environmental protection.

Table 1: Comparative Hazard Classification of D-Fructose-6-phosphate (disodium) salt
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Supplier CAS Number
Hazard
Classification

Source

Fisher Scientific 26177-86-6

Hazardous: Acute oral

toxicity, Category 4

("Harmful if

swallowed").[1]

Safety Data Sheet

Cayman Chemical 918149-30-1

Not Classified: "The

substance is not

classified, according

to the Globally

Harmonized System

(GHS)."[2]

Safety Data Sheet

Santa Cruz

Biotechnology
26177-86-6

Not Stated as

Hazardous: "No

significant acute

toxicological data

identified in literature

search."[3]

Material Safety Data

Sheet

Expert Insight: Given the discrepancy, the precautionary principle must be applied. We will

proceed with the most stringent classification ("Harmful if swallowed") as the baseline for our

disposal protocol. This ensures the highest level of safety, regardless of the supplier.

Furthermore, as a phosphate-containing compound, its potential environmental impact through

eutrophication is a critical consideration that guides our disposal choices.[4][5]

Disposal Decision Workflow
The following diagram outlines the logical flow for determining the correct disposal pathway for

D-Fructose-6-phosphate (disodium) salt and its associated waste.
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Begin Disposal Process for
D-Fructose-6-phosphate

Consult Product-Specific SDS
and Institutional Policy

Identify Waste Type

Solid Residue or
Unused Product

Solid

Aqueous Solution

Liquid

Empty Container

Container

Step 1: Collect in a Labeled,
Sealed Hazardous Waste Container

(Solid Waste Stream)

Step 2: Collect in a Labeled,
Sealed Hazardous Waste Container
(Aqueous, Non-Halogenated Waste)

Step 3: Triple-Rinse Container
with a suitable solvent (e.g., water)

Step 4: Arrange Pickup with
Institutional Environmental Health &

Safety (EHS) for Incineration or
Other Approved Disposal Method

Collect all rinsate as
hazardous aqueous waste

Deface original label.
Dispose of clean container
per institutional guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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